Cas no 157394-45-1 (Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• CAS No: 157394-45-1
• MF: C₉H₁₉NO₃
• MW: 189.252063035965
• CID: 107766
• PubChem ID: 10921308
• Update Time: 2025-04-18

Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, [(1S,2S)-2-hydroxy-1-methylpropyl]-, 1,1-dimethylethyl ester
• tert-Butyl ((2S,3S)-3-hydroxybutan-2-yl)carbamate
• EN300-7548033
• 157394-45-1
• tert-butyl N-[(2S,3S)-3-hydroxybutan-2-yl]carbamate

• Inchi： 1S/C9H19NO3/c1-6(7(2)11)10-8(12)13-9(3,4)5/h6-7,11H,1-5H3,(H,10,12)/t6-,7-/m0/s1
• InChI Key： CHYWVAGOJXWXIK-BQBZGAKWSA-N
• SMILES： O(C(N[C@@H](C)[C@H](C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.13657
• Monoisotopic Mass: 189.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives